Cas no 14211-72-4 (2-Pentyl-3-methyl-2-cyclopenten-1-one)

• Product Name: 2-Pentyl-3-methyl-2-cyclopenten-1-one
• CAS No: 14211-72-4
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 220832
• PubChem ID: 346254
• Update Time: 2025-04-19

2-Pentyl-3-methyl-2-cyclopenten-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,2-butyl-3-methyl-
• 2-(n-butyl)-3-methyl-2-cyclopenten-1-one
• 2-butyl-3-methyl-2-cyclopentenone
• 2-Butyl-3-methyl-cyclopent-2-enon
• 2-butyl-3-methylcyclopent-2-enone
• 2-butyl-3-methyl-cyclopent-2-enone
• 3-Methyl-2-butylcyclopentanone
• AC1L84KM
• AC1Q2VCW
• CTK4C2943
• dihydrocinerone
• Jsp000987
• NSC404434
• s179
• SureCN131405
• 2-BUTYL-3-METHYLCYCLOPENT-2-EN-1-ONE
• SCHEMBL131405
• AKOS006230442
• AS-63439
• CS-0337314
• NSC-404434
• Q63399614
• MFCD01567190
• 14211-72-4
• DTXSID10323616
• FT-0721246
• 2-Pentyl-3-methyl-2-cyclopenten-1-one

• Inchi： 1S/C10H16O/c1-3-4-5-9-8(2)6-7-10(9)11/h3-7H2,1-2H3
• InChI Key： SHRWKGXPNYYGGO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)=C1CCCC

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.85600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones